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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-6-iodophenol

CAS No.: 1228093-50-2

Cat. No.: B1440334

Get Quote

In the landscape of medicinal chemistry and materials science, halogenated phenols serve as

exceptionally versatile building blocks. Their utility stems from the nuanced reactivity conferred

by halogen substituents, which can be selectively addressed in cross-coupling reactions, and

their ability to modulate the electronic and lipophilic properties of a parent molecule. Among

these, 4-Bromo-2-fluoro-6-iodophenol stands out as a trifecta of synthetic potential, offering

three distinct halogen atoms on a phenol scaffold. The iodine, bromine, and fluorine atoms

provide orthogonal reactivity and unique steric and electronic influences.

This guide, intended for researchers, chemists, and drug development professionals, provides

a comprehensive overview of the characterization of derivatives synthesized from the 4-
Bromo-2-fluoro-6-iodophenol core. We will move beyond a simple recitation of data, delving

into the causal relationships behind the observed spectroscopic and crystallographic

properties. By understanding why these molecules behave as they do, researchers can better

predict the characteristics of novel derivatives and streamline their development pipelines. We

will explore the synthesis of representative derivatives and compare their analytical signatures

using a suite of essential characterization techniques.
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Synthetic Pathways: From Core Scaffold to
Functionalized Derivatives
The true value of 4-Bromo-2-fluoro-6-iodophenol lies in its capacity for selective

functionalization. The different carbon-halogen bond strengths (C-I < C-Br << C-F) and the

reactivity of the phenolic hydroxyl group allow for a stepwise and controlled introduction of new

functionalities. Below, we compare two common derivatization pathways: O-alkylation of the

hydroxyl group and a selective Suzuki cross-coupling reaction at the most labile C-I bond.
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Caption: Synthetic pathways for derivatization of the parent phenol.

The choice of reaction is dictated by the desired outcome. O-alkylation neutralizes the acidic

phenol, which can be crucial for subsequent reaction steps or for modulating biological activity.

In contrast, Suzuki coupling leverages the high reactivity of the C-I bond to introduce new aryl

groups, significantly altering the molecule's three-dimensional structure and electronic

properties.[1][2]

Spectroscopic Characterization: A Multi-Technique
Approach
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Confirming the structure of newly synthesized derivatives requires a combination of

spectroscopic methods. Each technique provides a unique piece of the structural puzzle, and

together they offer unambiguous proof of identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is arguably the most powerful tool for elucidating the structure of organic molecules in

solution. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of

each atom.

¹H NMR Analysis: The Voice of the Protons The aromatic region of the ¹H NMR spectrum is

particularly informative for these compounds. The parent phenol exhibits two doublets, a result

of coupling between the two remaining aromatic protons. The introduction of substituents

dramatically alters these signals.

Causality of Chemical Shifts: The electron-withdrawing nature of the halogen atoms

deshields the aromatic protons, shifting their signals downfield compared to unsubstituted

phenol (which appears around 6.8–7.4 ppm).[3] The fluorine atom, being highly

electronegative, exerts a strong influence on its ortho proton.

Derivative Comparison:

In the O-methylated derivative (anisole), the disappearance of the broad phenolic -OH

singlet and the appearance of a new singlet around 3.8-4.0 ppm for the -OCH₃ group is a

key diagnostic indicator.

In the Suzuki coupling product, the introduction of a new aromatic ring system adds

complexity to the spectrum, with new signals corresponding to the added aryl group. The

original aromatic protons will experience a shift in their chemical environment due to the

altered electronic and steric landscape.

Mass Spectrometry (MS): Unveiling the Molecular
Weight and Isotopic Fingerprint
Mass spectrometry provides the molecular weight of a compound, offering direct confirmation

of a successful reaction. For halogenated compounds, the isotopic distribution provides an

additional layer of verification.
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Isotopic Patterns: Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1

ratio.[4] This results in a characteristic "M" and "M+2" peak of nearly equal intensity for any

fragment containing a bromine atom. This isotopic signature is a powerful diagnostic tool that

can instantly confirm the presence of bromine in the molecule and its fragments.[5]

Fragmentation Analysis: In the mass spectra of halogenated phenols, fragmentation often

involves the elimination of carbon monoxide (CHO) or the loss of a halogen atom.[6][7]

Comparing the fragmentation patterns of the parent compound and its derivatives can reveal

how the new functional group influences the molecule's stability and fragmentation

pathways. For example, the Suzuki product will show fragments corresponding to the loss of

the newly introduced aryl group.

Comparative Spectroscopic Data Summary
The table below summarizes the expected key analytical data for our representative

derivatives, providing a clear basis for comparison.
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Parameter
4-Bromo-2-fluoro-
6-iodophenol
(Parent)

4-Bromo-2-fluoro-
6-iodoanisole
(Derivative 1)

4-Bromo-2-fluoro-
6-arylphenol
(Derivative 2)

Formula C₆H₃BrFIO C₇H₅BrFIO C₁₂H₇BrFO

Mol. Weight 316.89 g/mol [8] 330.92 g/mol
~281.08 g/mol (for

phenyl)

¹H NMR (-OH)
~5.0-6.0 ppm (broad

singlet)
Absent

~5.0-6.0 ppm (broad

singlet)

¹H NMR (-OCH₃) Absent ~3.9 ppm (singlet) Absent

¹H NMR (Aromatic)
Two doublets (~7.0-

7.8 ppm)

Two doublets (slight

shift from parent)

Complex multiplet

signals

MS (M⁺) m/z ≈ 317 m/z ≈ 331 m/z ≈ 281

MS Isotope Peak
M+2 peak present (¹:¹

ratio with M⁺)

M+2 peak present (¹:¹

ratio with M⁺)

M+2 peak present (¹:¹

ratio with M⁺)

IR (-OH stretch)
~3200-3500 cm⁻¹

(broad)
Absent

~3200-3500 cm⁻¹

(broad)

IR (C-O stretch) ~1200 cm⁻¹

~1250 cm⁻¹

(asymmetric), ~1040

cm⁻¹ (symmetric)

~1200 cm⁻¹

Crystallographic Characterization: The Definitive
Solid-State Structure
While NMR and MS define the molecule's connectivity, single-crystal X-ray diffraction provides

its precise three-dimensional structure in the solid state, including bond lengths, bond angles,

and intermolecular interactions.[9] This information is invaluable for understanding structure-

activity relationships, especially in drug design and materials science.

Obtaining a single crystal suitable for X-ray analysis is often a critical, and sometimes

challenging, step. The process involves slow crystallization from a suitable solvent system.

Once a crystal is obtained, the analysis reveals key structural parameters.
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Hypothetical Crystallographic Data for a Suzuki
Derivative
The following table presents plausible crystallographic data for the 4-Bromo-2-fluoro-6-

phenylphenol derivative, based on typical values for similar structures.[9][10]

Parameter 4-Bromo-2-fluoro-6-phenylphenol

Chemical Formula C₁₂H₇BrFO

Molecular Weight 281.08 g/mol

Crystal System Monoclinic

Space Group P2₁/c

a (Å) 8.512

b (Å) 12.345

c (Å) 9.876

β (°) ** 105.3

Volume (Å³) ** 1001.4

Z 4

Key Interactions

Intermolecular O-H···O hydrogen bonds forming

dimers; potential halogen bonding involving

bromine or π-stacking from the phenyl rings.

The data reveals not just the molecular geometry but also how the molecules pack together in

the crystal lattice, governed by non-covalent interactions like hydrogen and halogen bonds.

These interactions are fundamental to the material's bulk properties, such as melting point and

solubility.

Experimental Protocols
Scientific integrity demands reproducible methodologies. The following section provides

detailed, self-validating protocols for the synthesis and characterization techniques discussed.
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Workflow for Synthesis and Characterizationdot
// Nodes start [label="Start:\n4-Bromo-2-fluoro-\n6-iodophenol", fillcolor="#F1F3F4",

fontcolor="#202124", shape=ellipse]; synthesis [label="Derivatization Reaction\n(e.g., Suzuki

Coupling)", fillcolor="#FBBC05", fontcolor="#202124"]; workup [label="Aqueous Workup\n&

Extraction", fillcolor="#FBBC05", fontcolor="#202124"]; purify

[label="Column\nChromatography", fillcolor="#FBBC05", fontcolor="#202124"]; confirm

[label="Structural Confirmation", fillcolor="#34A853", fontcolor="#FFFFFF", shape=ellipse]; nmr

[label="¹H and ¹³C NMR", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ms [label="Mass

Spectrometry", fillcolor="#4285F4", fontcolor="#FFFFFF"]; xray [label="Single Crystal\nX-ray

Diffraction", fillcolor="#4285F4", fontcolor="#FFFFFF"]; end [label="Characterized\nDerivative",

fillcolor="#F1F3F4", fontcolor="#202124", shape=ellipse];

// Edges start -> synthesis; synthesis -> workup [label="Monitor by TLC"]; workup -> purify;

purify -> confirm [label="Assess Purity"]; confirm -> nmr; confirm -> ms; nmr -> end; ms -> end;

confirm -> xray [style=dashed, label="If crystal obtained"]; xray -> end [style=dashed]; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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